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What is Cytidine exactly?

Cytidine (symbol: C or Cyd) is a nucleoside molecule. It is formed by attaching cytosine to a close ring (also called a "ribofuranose") via a bond known as the b-N1 glycosidic. Cytidine is a pyrimidine nucleoside composed of a combination of a nucleoside and a nucleoside.

Cytidine can be used as a precursor for uridine.

Cytidine, a component of RNA, is also known as Cytidine. It is a white liquid that is water-soluble.

Dietary sources of Cytidine

Foods rich in RNA (ribonucleic Acid) include organ meats, brewer's yeast, and pyrimidine-rich foods such as beer. RNA-rich foods, such as brewer's yeast and organ meats, are broken down into ribosyl pyrimidines and absorbed intact. Uridine, which is most likely responsible for cytidine metabolic effects, is also produced during digestion.